BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of 2-tert-Butylcyclohexanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-tert-Butylcyclohexanone

Cat. No.: B158629

This technical guide provides a comprehensive overview of the key physical properties of 2-
tert-butylcyclohexanone, with a specific focus on its boiling and melting points. The
information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Physical Properties

2-tert-Butylcyclohexanone, a ketone derivative of cyclohexane, presents as a clear, colorless
to light yellow-greenish liquid at room temperature.[1][2] It is a compound of interest in various
chemical syntheses and has applications in the fragrance industry.[3][4] A summary of its key
physical properties is presented below.

Data Presentation: Physical Properties of 2-tert-Butylcyclohexanone
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Property Value Conditions
Melting Point 38.55°C

Boiling Point 62.5 °C at4 mm Hg
335.7 K (62.55 °C) at 0.005 bar (3.75 mm Hg)[5]

Density 0.896 g/mL at 25 °C[1][3][6]
Refractive Index 1.457 at 20 °C[1][3]
Flash Point 162 °F (72.2 °C) -[1][3][6]
Molecular Formula C10H180 -[1][4][6]
Molecular Weight 154.25 g/mol -[1][4][6]

Experimental Protocols for Property Determination

The accurate determination of physical properties such as melting and boiling points is crucial
for the identification, characterization, and purity assessment of a chemical compound.[7][8]

2.1. Melting Point Determination

The melting point is the temperature at which a substance transitions from a solid to a liquid
state. For a pure crystalline solid, this transition occurs over a narrow temperature range.[7][8]

Methodology: Capillary Method

o Sample Preparation: A small amount of the solid 2-tert-butylcyclohexanone is finely ground
and packed into a capillary tube to a height of 1-2 mm.[7][8][9] The tube is sealed at one end.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or an oil bath, adjacent to a calibrated thermometer.[7][8][10]

e Heating: The apparatus is heated at a controlled, slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample, the heating medium, and the thermometer.
[91[10]
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» Observation and Recording: The temperature at which the first crystal begins to melt (T1)
and the temperature at which the last crystal disappears (T2) are recorded.[7] The melting
point is reported as the range T1-T2.

2.2. Boiling Point Determination at Reduced Pressure

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[7] For compounds that may decompose at their
atmospheric boiling point, the determination is performed under reduced pressure (vacuum
distillation).

Methodology: Simple Distillation Under Vacuum

o Sample Preparation: A sample of liquid 2-tert-butylcyclohexanone is placed in a round-
bottom flask suitable for distillation.

o Apparatus Setup: The flask is assembled into a simple distillation apparatus, which includes
a condenser, a collection flask, and a connection to a vacuum pump. A manometer is
included in the system to accurately measure the pressure. A thermometer is positioned so
that its bulb is just below the side arm leading to the condenser to accurately measure the
temperature of the vapor.

e Procedure: The system is evacuated to the desired pressure (e.g., 4 mm Hg). The flask is
then gently heated.

e Observation and Recording: The temperature is recorded when the liquid begins to boil and
a stable ring of condensate forms on the thermometer bulb.[9] This temperature, along with
the corresponding pressure from the manometer, is recorded as the boiling point at that

pressure.

Visualized Experimental Workflow

The following diagram illustrates the generalized workflow for the experimental determination of
the melting and boiling points of a chemical substance like 2-tert-butylcyclohexanone.
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Caption: Workflow for Melting and Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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